Cas no 2639453-06-6 (tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate)

• Product Name: tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate
• CAS No: 2639453-06-6
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 5642634
• PubChem ID: 165902608
• Update Time: 2025-05-21

tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[(2-chlorophenyl)methyl]amino}butanoate
• 2639453-06-6
• EN300-28229786
• tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate

• Inchi： 1S/C15H22ClNO2/c1-15(2,3)19-14(18)9-6-10-17-11-12-7-4-5-8-13(12)16/h4-5,7-8,17H,6,9-11H2,1-3H3
• InChI Key： LSTPZKFAMVWONP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.1339066g/mol
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate

tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate: A Comprehensive Overview

tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate, identified by the CAS number 2639453-06-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of amino acid esters, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The structure of this compound is characterized by a tert-butyl group attached to a butanoate moiety, with a (2-chlorophenyl)methylamino substituent at the fourth position. This unique structure endows the compound with distinct chemical properties and biological activities.

The synthesis of tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and cost while improving yield.

One of the most promising applications of this compound lies in its potential as an intermediate in drug design. The presence of the (2-chlorophenyl) group introduces significant electronic and steric effects, which can be exploited to modulate bioactivity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings suggest that further exploration into its pharmacological profile could lead to novel therapeutic agents.

In addition to its role in drug discovery, tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other functional polymers. Recent research has highlighted its potential as a building block for biodegradable materials, which are increasingly sought after in sustainable manufacturing practices.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a toxicological perspective, preliminary studies indicate that tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate exhibits low acute toxicity when administered orally or intravenously. However, long-term exposure studies are still required to fully assess its safety profile. Regulatory agencies have not classified this compound as hazardous under current guidelines, provided it is handled according to standard laboratory protocols.

In conclusion, tert-butyl 4-{(2-chlorophenyl)methylamino}butanoate, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug development to materials science, with ongoing studies shedding new light on its capabilities. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.